Cas no 104768-31-2 (2-{(4-ethoxyphenyl)aminomethyl}phenol)

• Product Name: 2-{(4-ethoxyphenyl)aminomethyl}phenol
• CAS No: 104768-31-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 216210
• PubChem ID: 853654
• Update Time: 2025-06-08

2-{(4-ethoxyphenyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[[(4-ethoxyphenyl)amino]methyl]-
• 2-[(4-ethoxyanilino)methyl]phenol
• 2-[(4-ETHOXY-PHENYLAMINO)-METHYL]-PHENOL
• 2-{[(4-ethoxyphenyl)amino]methyl}phenol
• 2-{(4-ethoxyphenyl)aminomethyl}phenol
• SR-01000087115
• BS-10767
• DTXSID20357462
• MFCD00020061
• Z56943359
• AKOS001697062
• SR-01000087115-1
• ALPHA-(P-PHENETIDINO)-O-CRESOL
• CS-0220469
• 104768-31-2
• EN300-06748

• Inchi： 1S/C15H17NO2/c1-2-18-14-9-7-13(8-10-14)16-11-12-5-3-4-6-15(12)17/h3-10,16-17H,2,11H2,1H3
• InChI Key： DLGWUDJVBCRQAR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 409.1±30.0 °C at 760 mmHg
• Flash Point: 201.2±24.6 °C
• PSA: 41.49
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-{(4-ethoxyphenyl)aminomethyl}phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 2-{(4-ethoxyphenyl)aminomethyl}phenol

Recent Advances in the Study of 2-{(4-ethoxyphenyl)aminomethyl}phenol (CAS: 104768-31-2) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-{(4-ethoxyphenyl)aminomethyl}phenol (CAS: 104768-31-2) has garnered significant attention in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its unique phenolic and aminomethyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 2-{(4-ethoxyphenyl)aminomethyl}phenol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Additionally, computational chemistry approaches have been utilized to predict its reactivity and interaction with biological targets, providing valuable insights for further optimization.

Pharmacological studies have revealed that 2-{(4-ethoxyphenyl)aminomethyl}phenol exhibits notable anti-inflammatory and antioxidant properties. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant activity has been linked to neuroprotective effects, opening new avenues for research in neurodegenerative disorders like Alzheimer's disease.

Another promising application of this compound lies in its antimicrobial activity. Recent studies have reported its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymes. These properties make it a candidate for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Despite these advancements, challenges remain in the clinical translation of 2-{(4-ethoxyphenyl)aminomethyl}phenol. Issues such as bioavailability, toxicity, and long-term safety need to be addressed through rigorous preclinical and clinical studies. Researchers are also exploring formulation strategies, such as nanoparticle encapsulation, to enhance its delivery and efficacy. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and bringing this compound closer to therapeutic application.

In conclusion, the ongoing research on 2-{(4-ethoxyphenyl)aminomethyl}phenol (CAS: 104768-31-2) underscores its potential as a versatile molecule in chemical biology and pharmaceutical sciences. Its diverse pharmacological activities, coupled with advances in synthesis and characterization, position it as a promising candidate for drug development. Future studies should focus on addressing the remaining challenges and translating these findings into clinically viable therapies. This brief serves as a timely update for researchers and professionals in the field, providing a foundation for further exploration and innovation.